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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine detaillierte Analyse der Inhaltsstoffe der Frubiase-

Produktlinie, einschließlich Frubiase Sport, Frubiase Magnesium Plus und Frubiase Calcium

T. Der Schwerpunkt liegt auf der Quantifizierung der Inhaltsstoffe, ihren physiologischen

Wirkungen auf zellulärer und systemischer Ebene, den zugrunde liegenden Signalwegen und

den experimentellen Protokollen, die zur Untersuchung dieser Effekte verwendet werden.

Quantitative Zusammensetzung der Frubiase-
Produkte
Die genaue Zusammensetzung der Frubiase-Produkte ist entscheidend für das Verständnis

ihrer potenziellen physiologischen Auswirkungen. Die folgende Tabelle fasst die quantitativen

Daten der Inhaltsstoffe pro Einzeldosis (eine Brausetablette oder eine Trinkampulle)

zusammen.
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Inhaltsstoff
Frubiase Sport (pro
Brausetablette)

Frubiase
Magnesium Plus
(pro
Brausetablette)

Frubiase Calcium T
(pro 10 ml
Trinkampulle)

Vitamine

Vitamin B1 (Thiamin) 4,2 mg
Enthalten (Menge

nicht spezifiziert)
-

Vitamin B2

(Riboflavin)
4,8 mg - -

Niacin (Vitamin B3) 54 mg - -

Pantothensäure

(Vitamin B5)
18 mg - -

Vitamin B6 (Pyridoxin) 6,0 mg
Enthalten (Menge

nicht spezifiziert)
-

Biotin (Vitamin B7) 450 µg - -

Folsäure (Vitamin B9) 600 µg - -

Vitamin B12

(Cobalamin)
3,0 µg

Enthalten (Menge

nicht spezifiziert)
-

Vitamin C

(Ascorbinsäure)
180 mg

Enthalten (Menge

nicht spezifiziert)
-

Vitamin D3

(Cholecalciferol)
5,0 µg - -

Vitamin E (α-TE) 30 mg
Enthalten (Menge

nicht spezifiziert)
-

Mineralstoffe &

Spurenelemente
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Calcium 500 mg -

110,84 mg (als

Calciumdilactat und

D-Gluconsäure,

Calciumsalz)[1][2]

Kalium 500 mg
Enthalten (Menge

nicht spezifiziert)
-

Magnesium 350 mg
Enthalten (Menge

nicht spezifiziert)
-

Eisen 5,0 mg - -

Zink 5,0 mg - -

Jod 90,0 µg - -

Hinweis: Für Frubiase Magnesium Plus sind die genauen Mengen der einzelnen Inhaltsstoffe

nicht öffentlich verfügbar. Die Produkte enthalten die aufgeführten Vitamine und Mineralstoffe.

[3][4][5][6][7]

Physiologische Wirkungen und zugrunde liegende
Mechanismen
Dieser Abschnitt befasst sich mit den detaillierten physiologischen Wirkungen der in Frubiase
enthaltenen Hauptbestandteile und den damit verbundenen zellulären Signalwegen.

Vitamine des B-Komplexes und der Energiestoffwechsel
Die in Frubiase Sport enthaltenen B-Vitamine spielen eine entscheidende Rolle als Coenzyme

in den zentralen Wegen des Energiestoffwechsels.

Thiamin (B1), Riboflavin (B2), Niacin (B3) und Pantothensäure (B5) sind unerlässlich für den

Abbau von Kohlenhydraten, Fetten und Proteinen zur Energiegewinnung in Form von ATP.

Pyridoxin (B6) ist ein entscheidender Co-Faktor im Aminosäurestoffwechsel und am

Glykogenabbau beteiligt.
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Cobalamin (B12) und Folsäure (B9) sind für die Synthese roter Blutkörperchen und die

Reparatur von Zellen von wesentlicher Bedeutung.

Ein Mangel an diesen Vitaminen kann die Fähigkeit, bei hoher Intensität Sport zu treiben,

beeinträchtigen. Studien deuten darauf hin, dass sportliche Betätigung den Bedarf an

Riboflavin und Vitamin B6 erhöhen kann.

.

Abbildung 1: Vereinfachter Signalweg des Energiestoffwechsels mit der Rolle der B-Vitamine.

Calcium und Muskelkontraktion
Calciumionen (Ca²⁺) sind die primären Botenstoffe, die die Muskelkontraktion auslösen.

Frubiase Calcium T liefert Calcium in Form von Calciumdilactat und Calciumgluconat.[1][2] Der

Prozess der Anregungs-Kontraktions-Kopplung in Skelettmuskelzellen lässt sich wie folgt

zusammenfassen:

Ein Aktionspotential, das von einem Motoneuron ausgeht, depolarisiert das Sarkolemm.

Diese Depolarisation breitet sich in die T-Tubuli aus und aktiviert spannungsabhängige L-

Typ-Calciumkanäle (Dihydropyridin-Rezeptoren).

Dies führt zur Öffnung von Ryanodin-Rezeptoren im sarkoplasmatischen Retikulum (SR),

was eine massive Freisetzung von Ca²⁺ in das Zytosol zur Folge hat.

Ca²⁺ bindet an Troponin C auf den dünnen Filamenten, was zu einer

Konformationsänderung führt, die die Myosin-Bindungsstellen auf dem Aktin freilegt.

Myosinköpfe binden an Aktin und führen den Kraftschlag aus, was zur Muskelkontraktion

führt.

Die Kontraktion endet, wenn Ca²⁺ aktiv durch die SERCA-Pumpe

(Sarcoplasmic/Endoplasmic Reticulum Ca²⁺-ATPase) zurück in das SR gepumpt wird.
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Abbildung 2: Signalweg der Kalzium-vermittelten Muskelkontraktion.
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Magnesium: Cofaktor für den Energiestoffwechsel und
die Muskelfunktion
Magnesium ist ein essentieller Cofaktor für über 300 enzymatische Reaktionen, von denen

viele für die Energieproduktion und die Muskelfunktion von entscheidender Bedeutung sind.[6]

ATP-Stoffwechsel: Magnesium ist entscheidend für die Stabilität und Funktion von ATP, der

primären Energiewährung der Zelle. Der biologisch aktive Komplex ist in der Regel Mg-ATP.

[8]

Glykolyse: Mehrere Enzyme im glykolytischen Weg, wie die Hexokinase und die

Phosphofructokinase, sind magnesiumabhängig.

Muskelkontraktion und -entspannung: Magnesium wirkt als physiologischer Calcium-

Antagonist und trägt zur Regulierung des Ionenflusses durch die Calciumkanäle bei, was für

die Muskelentspannung nach der Kontraktion wichtig ist.

Eisen und Sauerstofftransport
Eisen ist ein zentraler Bestandteil von Hämoglobin in den roten Blutkörperchen und Myoglobin

im Muskelgewebe und damit für den Sauerstofftransport und die aerobe Energieproduktion

unerlässlich.[9][10][11] Frubiase Sport enthält Eisen, um potenziell erhöhten Bedarf bei

sportlicher Aktivität zu decken. Der Eisenstoffwechsel wird streng reguliert, um sowohl

Mangelerscheinungen als auch eine toxische Überladung zu verhindern.

Zink und Immunfunktion
Zink ist ein entscheidendes Spurenelement für die Aufrechterhaltung eines gesunden

Immunsystems.[12] Es ist an zahlreichen Aspekten der Immunfunktion beteiligt, darunter:

Entwicklung und Funktion von Immunzellen: Zink ist für die Reifung und Funktion von T-

Lymphozyten und natürlichen Killerzellen unerlässlich.[12]

Signaltransduktion: Zinkionen wirken als intrazelluläre Signalmoleküle in Immunzellen und

beeinflussen Signalwege wie den NF-κB-Weg, der für die Entzündungsreaktion von zentraler

Bedeutung ist.[5]
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Antioxidative Abwehr: Zink ist ein Cofaktor für das Enzym Kupfer-Zink-Superoxiddismutase,

ein wichtiges antioxidatives Enzym.
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Abbildung 3: Vereinfachte Darstellung der Rolle von Zink in der Immunfunktion.

Vitamine C und E als Antioxidantien
Intensive körperliche Betätigung erhöht die Produktion von reaktiven Sauerstoffspezies (ROS),

was zu oxidativem Stress und potenziellen Muskelschäden führen kann. Die Vitamine C und E

sind bekannte Antioxidantien, die helfen können, diese freien Radikale zu neutralisieren.

Vitamin C (Ascorbinsäure): Ein wasserlösliches Antioxidans, das freie Radikale im Zytosol

und in extrazellulären Flüssigkeiten abfängt.

Vitamin E (Tocopherol): Ein fettlösliches Antioxidans, das in Zellmembranen wirkt und die

Lipidperoxidation verhindert.

Klinische Studien zur Wirkung einer Supplementierung mit den Vitaminen C und E auf

sportbedingte Muskelschäden und oxidativen Stress haben jedoch zu gemischten Ergebnissen

geführt. Einige Studien deuten auf eine Verringerung von Entzündungen und Muskelschäden
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hin, während andere keine signifikanten leistungssteigernden Effekte feststellen konnten.[13]

[14][15]

Kalium und Nervenleitung
Kalium ist zusammen mit Natrium entscheidend für die Aufrechterhaltung des

Membranpotentials von Nerven- und Muskelzellen und damit für die Übertragung von

Nervenimpulsen. Eine ausreichende Kaliumzufuhr ist wichtig für eine normale Muskelfunktion.

Jod und Schilddrüsenfunktion
Jod ist ein wesentlicher Bestandteil der Schilddrüsenhormone Thyroxin (T4) und Trijodthyronin

(T3), die den Stoffwechsel im gesamten Körper regulieren.[16][17][18][19][20] Eine

ausreichende Jodversorgung ist daher für eine normale Stoffwechselfunktion unerlässlich.

Detaillierte experimentelle Protokolle
Dieser Abschnitt beschreibt beispielhafte experimentelle Protokolle, die zur Untersuchung der

physiologischen Wirkungen der in Frubiase enthaltenen Inhaltsstoffe verwendet werden.

Messung der Bioverfügbarkeit von Magnesium
Die Bestimmung der Bioverfügbarkeit von Magnesium ist entscheidend, um die Wirksamkeit

einer oralen Supplementierung zu bewerten.

Protokoll: Messung der Magnesiumausscheidung im Urin

Probandenrekrutierung: Auswahl gesunder Probanden mit normaler Nierenfunktion.

Baseline-Messung: Die Probanden sammeln 24-Stunden-Urin für eine Baseline-Messung

der Magnesiumausscheidung.

Supplementierung: Die Probanden nehmen eine definierte Dosis einer

Magnesiumverbindung (z. B. aus Frubiase Magnesium Plus) ein.

Urin-Sammlung nach Supplementierung: Die Probanden sammeln erneut 24-Stunden-Urin.
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Analyse: Die Magnesiumkonzentration im Urin wird mittels Atomabsorptionsspektrometrie

oder ICP-MS bestimmt.

Auswertung: Die Zunahme der Magnesiumausscheidung im Urin nach der

Supplementierung im Vergleich zur Baseline wird als Maß für die resorbierte Menge an

Magnesium herangezogen.[16][21][22][23][24]
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Abbildung 4: Experimenteller Arbeitsablauf zur Bestimmung der Magnesium-Bioverfügbarkeit.

Untersuchung der antioxidativen Kapazität in vivo
Die Messung der antioxidativen Gesamtkapazität im Blut kann Aufschluss über die Wirksamkeit

einer Supplementierung mit Antioxidantien wie den Vitaminen C und E geben.

Protokoll: Photometrische Bestimmung der antioxidativen Gesamtkapazität

Probenentnahme: Entnahme von venösem Blut von Probanden vor und nach einer

Supplementierungsphase mit Frubiase Sport.

Probenvorbereitung: Gewinnung von Serum durch Zentrifugation.

Assay-Durchführung: a. Ein künstliches freies Radikal wird zur Serumprobe gegeben. b. Die

Abnahme der Konzentration des freien Radikals durch die antioxidative Wirkung der im

Serum enthaltenen Substanzen wird photometrisch über die Zeit verfolgt.

Auswertung: Die Rate der Konzentrationsabnahme des freien Radikals ist ein Maß für die

antioxidative Gesamtkapazität des Serums.[25][26][27][28]

Klinische Studien zur Untersuchung der Wirkung von
Calcium auf die Knochendichte
Randomisierte, kontrollierte klinische Studien sind der Goldstandard zur Bewertung der

Wirksamkeit von Calciumergänzungsmitteln wie Frubiase Calcium T auf die

Knochengesundheit.

Studiendesign: Doppelblinde, placebokontrollierte Studie

Teilnehmer: Rekrutierung einer definierten Population, z. B. postmenopausale Frauen mit

Osteopenie.

Randomisierung: Zufällige Zuteilung der Teilnehmerinnen in eine Interventionsgruppe (Erhalt

von Frubiase Calcium T) und eine Placebogruppe.
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Intervention: Tägliche Einnahme des Prüfpräparats oder Placebos über einen längeren

Zeitraum (z. B. 1-2 Jahre).

Messung der Knochendichte: Die Knochendichte wird zu Beginn der Studie und in

regelmäßigen Abständen (z. B. jährlich) mittels Dual-Röntgen-Absorptiometrie (DXA) an

relevanten Stellen wie der Lendenwirbelsäule und dem Oberschenkelhals gemessen.

Statistische Analyse: Vergleich der prozentualen Veränderung der Knochendichte zwischen

der Interventions- und der Placebogruppe.[14]

Schlussfolgerung
Die Produkte der Frubiase-Linie enthalten eine Reihe von Vitaminen und Mineralstoffen, die

an grundlegenden physiologischen Prozessen beteiligt sind, die für sportliche Leistung,

Muskelfunktion, Energiestoffwechsel und allgemeine Gesundheit relevant sind. Dieser

Leitfaden hat eine detaillierte Übersicht über die quantitative Zusammensetzung, die

Wirkmechanismen auf zellulärer Ebene und beispielhafte experimentelle Protokolle zur

Untersuchung dieser Effekte geliefert. Für ein umfassendes Verständnis der spezifischen

Wirkungen der Frubiase-Formulierungen sind jedoch weitere klinische Studien erforderlich, die

direkt diese Produkte untersuchen. Die hier präsentierten Informationen bieten eine solide

wissenschaftliche Grundlage für Forscher und Fachleute, die sich mit der Entwicklung und

Bewertung von Nahrungsergänzungsmitteln befassen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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